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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-5-chloro-2-methoxyaniline is a halogenated aromatic amine that serves as a key

intermediate in synthetic organic chemistry. Its unique substitution pattern, featuring bromo,

chloro, and methoxy groups on the aniline core, makes it a valuable building block for the

synthesis of more complex molecules, particularly in the realm of medicinal chemistry. This

document provides a comprehensive overview of its chemical properties, a representative

synthetic protocol, and its potential applications in drug discovery.

Chemical Identity and Properties
The structural and physicochemical properties of 4-Bromo-5-chloro-2-methoxyaniline are

summarized below.

Structure:

Chemical structure of 4-Bromo-5-chloro-2-methoxyaniline

IUPAC Name: 4-Bromo-5-chloro-2-methoxyaniline[1]

Table 1: Physicochemical Data for 4-Bromo-5-chloro-2-methoxyaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b110512?utm_src=pdf-interest
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.pschemicals.com/index.php?p=product&CAS_nr=102170-53-6%C3%82%C2%A0%C3%82%C2%A0&id=796488
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 102170-53-6 [2][3][4]

Molecular Formula C₇H₇BrClNO [2][3]

Molecular Weight 236.49 g/mol [2][3]

Appearance

Off-white to tan crystalline

powder or flakes (typical for

similar anilines)

Solubility

Soluble in organic solvents

such as methylene chloride,

ethyl acetate, and methanol.

Storage Conditions
Store at room temperature or

-20°C, in a dark, dry place.
[3][5]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 4-Bromo-5-chloro-2-methoxyaniline is

not readily available in the searched literature, a representative procedure can be devised

based on standard electrophilic aromatic substitution reactions on a suitable aniline precursor.

The following is a hypothetical, yet plausible, multi-step synthesis.

Objective: To synthesize 4-Bromo-5-chloro-2-methoxyaniline.

Materials:

2-Methoxyaniline (o-anisidine)

N-Chlorosuccinimide (NCS)

N-Bromosuccinimide (NBS)

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃) solution
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

Chlorination of 2-Methoxyaniline:

Dissolve 2-methoxyaniline in dichloromethane (DCM) in a round-bottom flask.

Cool the solution to 0°C in an ice bath.

Add N-chlorosuccinimide (NCS) portion-wise over 30 minutes, maintaining the

temperature at 0°C. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Once the starting material is consumed, quench the reaction by adding a saturated

sodium bicarbonate solution.

Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain the crude chlorinated intermediate.

Bromination of the Chlorinated Intermediate:

Dissolve the crude product from the previous step in dichloromethane (DCM).

Cool the solution to 0°C.

Add N-bromosuccinimide (NBS) portion-wise. Monitor the reaction by TLC.

Upon completion, work up the reaction as described in step 1.

Purification:
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Purify the crude 4-Bromo-5-chloro-2-methoxyaniline using silica gel column

chromatography, eluting with a gradient of hexanes and ethyl acetate.

Combine the fractions containing the desired product and evaporate the solvent to yield

the purified compound.

Characterization: The identity and purity of the synthesized 4-Bromo-5-chloro-2-
methoxyaniline would be confirmed using standard analytical techniques such as:

¹H NMR Spectroscopy: To confirm the substitution pattern on the aromatic ring.

¹³C NMR Spectroscopy: To identify all unique carbon atoms.

Mass Spectrometry: To confirm the molecular weight and isotopic pattern characteristic of a

compound containing bromine and chlorine.

Melting Point Analysis: To assess purity.

Applications in Drug Discovery
4-Bromo-5-chloro-2-methoxyaniline is a versatile reactant for creating a variety of

heterocyclic compounds. Notably, it has been used in the preparation of thiazole and thiophene

derivatives which act as modulators of store-operated calcium (SOC) channels.[3] These

channels are implicated in a range of physiological processes, and their modulation is a target

for the treatment of various diseases.

Below is a diagram illustrating the role of 4-Bromo-5-chloro-2-methoxyaniline as a synthetic

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.usbio.net/biochemicals/431087/4-bromo-5-chloro-2-methoxyaniline
https://www.benchchem.com/product/b110512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway
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Caption: Synthetic utility of 4-Bromo-5-chloro-2-methoxyaniline.

Conclusion
4-Bromo-5-chloro-2-methoxyaniline is a valuable and specialized chemical intermediate. Its

trifunctionalized aromatic ring provides a scaffold for the synthesis of diverse and complex

molecules with potential therapeutic applications. The information and protocols provided in this

guide are intended to support researchers and scientists in leveraging this compound for their

synthetic and drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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